![molecular formula C23H17ClN2OS B286332 5-(benzhydrylsulfanyl)-4-chloro-2-phenyl-3(2H)-pyridazinone](/img/structure/B286332.png)
5-(benzhydrylsulfanyl)-4-chloro-2-phenyl-3(2H)-pyridazinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(benzhydrylsulfanyl)-4-chloro-2-phenyl-3(2H)-pyridazinone, also known as BCSBP, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BCSBP belongs to the class of pyridazinone derivatives, which have been found to exhibit various biological activities such as anticancer, anti-inflammatory, and antiviral properties.
Mechanism of Action
The mechanism of action of 5-(benzhydrylsulfanyl)-4-chloro-2-phenyl-3(2H)-pyridazinone involves the inhibition of various signaling pathways such as the PI3K/Akt and MAPK/ERK pathways. This compound inhibits the phosphorylation of Akt and ERK, which are crucial for cell survival and proliferation. Moreover, this compound also induces the expression of pro-apoptotic proteins such as Bax and Bad, which leads to the activation of the caspase cascade and subsequent apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It inhibits the proliferation of cancer cells by inducing apoptosis and inhibiting cell cycle progression. Moreover, this compound also exhibits anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This compound has also been found to exhibit neuroprotective activity by inhibiting oxidative stress and neuronal apoptosis.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(benzhydrylsulfanyl)-4-chloro-2-phenyl-3(2H)-pyridazinone in lab experiments include its potent anticancer and anti-inflammatory activity. Moreover, this compound is relatively easy to synthesize and purify, which makes it a suitable candidate for further studies. However, one of the limitations of using this compound is its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.
Future Directions
There are several future directions for the research on 5-(benzhydrylsulfanyl)-4-chloro-2-phenyl-3(2H)-pyridazinone. Firstly, further studies are required to elucidate the molecular mechanism of action of this compound. Secondly, the pharmacokinetics and toxicity profile of this compound need to be evaluated in preclinical studies. Thirdly, the potential of this compound as a therapeutic agent for various diseases such as cancer, inflammation, and neurodegenerative disorders needs to be explored further. Finally, the development of novel derivatives of this compound with improved pharmacological properties may lead to the discovery of more potent and selective therapeutic agents.
In conclusion, this compound is a promising chemical compound that exhibits significant anticancer and anti-inflammatory activity. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been discussed in this paper. Further research on this compound may lead to the discovery of novel therapeutic agents for various diseases.
Synthesis Methods
The synthesis of 5-(benzhydrylsulfanyl)-4-chloro-2-phenyl-3(2H)-pyridazinone involves the reaction of 4-chloro-2-phenyl-3(2H)-pyridazinone with benzhydryl chloride in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide at elevated temperatures. The final product is obtained after purification using column chromatography or recrystallization.
Scientific Research Applications
5-(benzhydrylsulfanyl)-4-chloro-2-phenyl-3(2H)-pyridazinone has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant anticancer activity against various cancer cell lines such as lung cancer, breast cancer, and colon cancer. This compound induces apoptosis in cancer cells by activating the caspase cascade and inhibiting cell proliferation. Moreover, this compound has also been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.
Properties
Molecular Formula |
C23H17ClN2OS |
---|---|
Molecular Weight |
404.9 g/mol |
IUPAC Name |
5-benzhydrylsulfanyl-4-chloro-2-phenylpyridazin-3-one |
InChI |
InChI=1S/C23H17ClN2OS/c24-21-20(16-25-26(23(21)27)19-14-8-3-9-15-19)28-22(17-10-4-1-5-11-17)18-12-6-2-7-13-18/h1-16,22H |
InChI Key |
KBNLPORAILKSNP-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)SC3=C(C(=O)N(N=C3)C4=CC=CC=C4)Cl |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)SC3=C(C(=O)N(N=C3)C4=CC=CC=C4)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.